molecular formula C12H11NO2 B8409176 N-cyclopropylmethylphthalimide

N-cyclopropylmethylphthalimide

Cat. No.: B8409176
M. Wt: 201.22 g/mol
InChI Key: NDDKXHXBRJVQIV-UHFFFAOYSA-N
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Description

N-cyclopropylmethylphthalimide is a useful research compound. Its molecular formula is C12H11NO2 and its molecular weight is 201.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H11NO2

Molecular Weight

201.22 g/mol

IUPAC Name

2-(cyclopropylmethyl)isoindole-1,3-dione

InChI

InChI=1S/C12H11NO2/c14-11-9-3-1-2-4-10(9)12(15)13(11)7-8-5-6-8/h1-4,8H,5-7H2

InChI Key

NDDKXHXBRJVQIV-UHFFFAOYSA-N

Canonical SMILES

C1CC1CN2C(=O)C3=CC=CC=C3C2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-Cyclopropylmethylphthalimide is prepared as described in Example 2, starting with 4 g of phthalic anhydride, 2.3 cm3 of cyclopropylmethylamine and a catalytic amount of para-toluenesulfonic acid in 40 cm3 of toluene. The reaction mixture is heated at a temperature in the region of 140° C. for 2 hours and is then cooled to a temperature in the region of 20° C. and stirred for 16 hours. The reaction mixture is concentrated to dryness under reduced pressure (2 kPa) at a temperature in the region of 40° C. The residue is taken up in dichloromethane and washed twice with saturated aqueous sodium bicarbonate solution. The organic phase is separated out after settling of the phases, dried over magnesium sulfate, filtered and then concentrated to dryness under reduced pressure (2 kPa) at a temperature in the region of 40° C. 4.3 g of N-cyclopropylmethylphthalimide are thus obtained in the form of a cottony white solid (Rf=0.46, thin layer chromatography on silica gel, eluent: cyclohexane/ethyl acetate (40/60 by volume)).
Quantity
4 g
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2.3 mL
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0 (± 1) mol
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40 mL
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